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The table below summarizes key findings from human clinical trials investigating the effects of Salacia

extracts, primarily on postprandial (after-meal) glucose and insulin levels.

Study Participants Intervention Details Key Outcomes Reported Safety

51 patients with Type

2 Diabetes [1]

S. reticulata tea, 3

months [1]

Significant decrease in

HbA1c; reduced dosage of
glibenclamide for some

patients [1]

No effects on

liver/kidney function;
no significant adverse

effects [1]

Borderline Type 2

Diabetics [1]

S. reticulata extract

(double-blind,
placebo-controlled)

[1]

Significantly decreased

blood glucose levels vs.
control group [1]

Not specified

Pre-diabetic & mildly

hyperlipidemic
subjects [1]

S. reticulata leaf &

bark extract (500
mg/day), 6 weeks [1]

Root extract showed

statistically significant
improvements in metabolic

parameters [1]

Not specified

30 Type 2 Diabetic

patients [1]

S. reticulata bark

powder (2 g/day), 90
days [1]

Significant decreases in

fasting blood glucose,
HbA1c, and serum lipids [1]

Not specified
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Study Participants Intervention Details Key Outcomes Reported Safety

Human subjects in
sucrose tolerance

test [1]

Aqueous S. reticulata
extract & cyclodextrin

mix [1]

Suppressed postprandial
hyperglycemia [1]

Not specified

Detailed Experimental Models and Protocols

For research professionals, the methodology from key animal and in vitro studies provides models for

investigating Salacia's mechanisms.

1. High-Fat Diet (HFD) Induced Obese Mouse Model [2]

Purpose: To explore anti-obesity effects and underlying lipid mechanisms.
Protocol:

Animals: C57BL/6J male mice (4 weeks old).
Diet & Dosing: Fed a 60% high-fat diet for 12 weeks. Treatment groups received Salacia

reticulata extract (SC) at 25, 50, or 100 mg/kg body weight, or metformin (250 mg/kg) mixed
into the HFD.

Key Analyses: Body weight gain, adipose tissue weight, serum lipid profiles, liver enzymes
(AST, ALT), and protein expression in adipose tissue (Western blot for pathways like

adipogenesis and lipolysis).

2. Streptozotocin (STZ)-Induced Diabetic Rat Model [3] [4]

Purpose: To assess beta-cell restoration and antioxidant properties.
Protocol:

Animals: Male Wistar albino rats.
Induction: Diabetes induced by a single intraperitoneal injection of STZ (40 mg/kg).

Dosing: Diabetic rats treated with aqueous root extract of Salacia oblonga (200 mg/kg) or
glibenclamide (2 mg/kg) orally for 8 weeks.

Key Analyses: Fasting blood glucose, serum insulin/glucagon, histopathology of pancreas,
immunohistochemistry (for MAFA/PDX1), and gene/protein expression analysis.

3. In Vitro 3T3-L1 Adipocyte Model [2]

Purpose: To study direct effects on adipocyte differentiation and lipid metabolism.
Protocol:

Cell Line: 3T3-L1 preadipocytes.
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Differentiation: Cells induced to differentiate using a standard adipogenic cocktail.

Treatment: SC extract applied during differentiation (to test suppression of adipogenesis) or
after differentiation (to test activation of lipolysis).

Key Analyses: Oil Red O staining for lipid accumulation, Western blot for protein markers.

Mechanisms of Action and Signaling Pathways

Salacia extracts exert antidiabetic effects through multiple targets. The diagrams below summarize the key

signaling pathways involved in its action on blood glucose and pancreatic beta-cells.
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Salacia's Multi-Target Action on Glucose Metabolism* This diagram illustrates how Salacia extracts
help manage blood sugar by inhibiting glucose absorption in the intestines, modulating lipid
metabolism in the liver, and improving glucose uptake in peripheral tissues like muscle and fat [1].
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Salacia's Role in Beta-Cell Restoration and Function* This diagram shows the proposed mechanisms
by which Salacia oblonga root extract protects and restores pancreatic beta-cell function. It reduces
oxidative stress and upregulates key transcription factors (MAFA and PDX1), which are crucial for
insulin production and secretion. Evidence also suggests it may promote the trans-differentiation of
alpha-cells into functional beta-cells [3] [4].

Conclusion and Research Implications
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The available data from clinical and preclinical studies indicates that Salacia extracts, particularly from S.

reticulata and S. oblonga, have potential as a complementary therapy for diabetes and obesity.

Multi-Target Efficacy: Its strength lies in a multi-mechanistic profile, impacting postprandial glucose,
lipid metabolism, beta-cell function, and fat accumulation [1] [2] [3].

Safety Profile: Human and animal studies generally report a favorable safety profile with no
significant adverse effects, supporting its further investigation [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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